Cas no 1804876-71-8 (6-Amino-4-bromopyridine-3-carbonitrile)

• Product Name: 6-Amino-4-bromopyridine-3-carbonitrile
• CAS No: 1804876-71-8
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 4706397
• PubChem ID: 130705452
• Update Time: 2025-10-28

6-Amino-4-bromopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bromonicotinonitrile
• 6-Amino-4-bromopyridine-3-carbonitrile
• G66707
• 1804876-71-8

• Inchi： 1S/C6H4BrN3/c7-5-1-6(9)10-3-4(5)2-8/h1,3H,(H2,9,10)
• InChI Key： XOHGAUWNZXRBFP-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(C=1)N

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 0.9

Additional information on 6-Amino-4-bromopyridine-3-carbonitrile

6-Amino-4-bromopyridine-3-carbonitrile (CAS No. 1804876-71-8): An Overview of Its Structure, Synthesis, and Applications

6-Amino-4-bromopyridine-3-carbonitrile (CAS No. 1804876-71-8) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This article provides a comprehensive overview of its structure, synthesis methods, and applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Structure and Properties

6-Amino-4-bromopyridine-3-carbonitrile is a substituted pyridine derivative characterized by the presence of an amino group at the 6-position, a bromine atom at the 4-position, and a cyano group at the 3-position. The molecular formula is C₈H₅BrN₃, and its molecular weight is 209.05 g/mol. The compound exhibits unique electronic properties due to the combination of these functional groups, making it an attractive candidate for various chemical reactions and biological studies.

The presence of the bromine atom in the molecule allows for facile substitution reactions, which can be exploited in synthetic chemistry to generate a wide range of derivatives. The amino group provides nucleophilic reactivity, while the cyano group imparts electrophilic character and can be converted into other functional groups through various chemical transformations.

Synthesis Methods

The synthesis of 6-Amino-4-bromopyridine-3-carbonitrile has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 3-cyanopyridine, the bromination at the 4-position can be achieved using N-bromosuccinimide (NBS) or bromine in acetic acid. Subsequently, the amino group can be introduced via amination reactions using ammonia or ammonia derivatives.

An alternative method involves the use of transition-metal-catalyzed cross-coupling reactions. Palladium-catalyzed Buchwald-Hartwig amination can be employed to introduce the amino group directly onto a pre-functionalized pyridine substrate. This method offers high regioselectivity and functional group tolerance, making it suitable for large-scale synthesis.

Applications in Chemical Research

6-Amino-4-bromopyridine-3-carbonitrile has found applications in various areas of chemical research due to its versatile reactivity and structural features. One notable application is in the development of new materials and polymers. The compound can serve as a monomer or building block for constructing conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In addition to materials science, 6-Amino-4-bromopyridine-3-carbonitrile has been explored as an intermediate in the synthesis of pharmaceutical compounds. Its ability to undergo diverse chemical transformations makes it a valuable starting material for drug discovery programs. For example, recent studies have shown that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines, making them promising candidates for further development as anticancer agents.

Biological Activity and Pharmacological Potential

The biological activity of 6-Amino-4-bromopyridine-3-carbonitrile and its derivatives has been extensively studied in recent years. One area of focus has been their potential as inhibitors of specific enzymes involved in disease pathways. For instance, some derivatives have shown inhibitory activity against kinases, which are key regulators of cellular signaling pathways implicated in cancer and other diseases.

A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 6-Amino-4-bromopyridine-3-carbonitrile exhibited selective inhibition of protein kinase B (AKT), a critical enzyme involved in cell survival and proliferation. This finding suggests that these compounds could be developed into novel therapeutic agents for treating cancers driven by AKT overactivation.

Clinical Trials and Future Prospects

The promising preclinical results with derivatives of 6-Amino-4-bromopyridine-3-carbonitrile have led to increased interest in their clinical evaluation. Several compounds derived from this scaffold are currently undergoing preclinical testing to assess their safety and efficacy in animal models of disease. If these studies yield positive outcomes, it is anticipated that some of these compounds will advance to clinical trials in humans.

The future prospects for 6-Amino-4-bromopyridine-3-carbonitrile-based therapeutics are promising. Ongoing research aims to optimize the pharmacological properties of these compounds, such as their potency, selectivity, and pharmacokinetic profiles. Additionally, efforts are being made to identify new biological targets that can be modulated by this class of compounds.

Conclusion

In conclusion, 6-Amino-4-bromopyridine-3-carbonitrile (CAS No. 1804876-71-8) is a multifaceted compound with significant potential in both chemical research and pharmaceutical development. Its unique structural features enable a wide range of synthetic transformations and biological activities, making it an attractive target for further investigation. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.